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Compound of Interest

Compound Name: Sel-green

Cat. No.: B8227422

Sel-green Technical Support Center

Welcome to the Sel-green Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals to provide best practices for the
storage and handling of Sel-green, a novel fluorescent probe for the detection of selenols.
Here you will find troubleshooting guides and frequently asked questions (FAQSs) to assist with
your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Sel-green?

Al: Proper storage is crucial to maintain the stability and performance of Sel-green. Upon
receipt, the lyophilized powder should be stored at -20°C or -80°C, desiccated, and protected
from light.[1][2][3] Once reconstituted in a suitable solvent such as DMSQO, it is highly
recommended to create single-use aliquots to minimize freeze-thaw cycles and store them at
-20°C or -80°C in the dark.[2][4]

Q2: How should I prepare a working solution of Sel-green?

A2: To prepare a working solution, allow the vial of Sel-green to warm to room temperature
before opening to prevent condensation. Reconstitute the lyophilized powder in high-quality,
anhydrous DMSO to create a stock solution, typically at a concentration of 1-10 mM. This stock
solution should then be diluted in a serum-free medium or an appropriate buffer to the final
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working concentration for your specific application. It is important to avoid buffers containing
amines or thiols as they may react with the probe.

Q3: Is Sel-green sensitive to light?

A3: Yes, like many fluorescent probes, Sel-green is photosensitive. Exposure to light can lead
to photobleaching, which reduces its fluorescent signal. Therefore, it is essential to protect the
probe from light during storage and handling. Use amber vials or wrap tubes in aluminum foll,
and minimize exposure to ambient light during experimental procedures.

Q4: For how long is the reconstituted Sel-green solution stable?

A4: The stability of the reconstituted solution depends on the storage conditions. When stored
properly in single-use aliquots at -20°C or -80°C and protected from light, the stock solution is
generally stable for at least six months. Avoid repeated freeze-thaw cycles as this can degrade
the probe.

Storage and Handling Best Practices

Proper storage and handling are critical for the optimal performance of Sel-green. The
following table summarizes the key recommendations.

Reconstituted
Stock Solution

Condition Lyophilized Powder Working Solution

Prepare fresh for each

Storage Temperature -20°C or -80°C -20°C or -80°C

experiment

Minimize light

Light Protection Protect from light Protect from light

exposure during use

Freeze-Thaw Cycles N/A Avoid repeated cycles  N/A
Recommended Serum-free medium or
N/A Anhydrous DMSO )
Solvent appropriate buffer
) Indefinite when stored ] )
Shelf-Life At least 6 months Use immediately

properly
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Experimental Workflow for Live Cell Imaging with
Sel-green

The following diagram illustrates a typical workflow for staining live cells with Sel-green.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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